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Compound of Interest

Compound Name: RPR132595A-d3

Cat. No.: B563873 Get Quote

For laboratory professionals engaged in drug development and scientific research, the proper

handling and disposal of chemical compounds is a critical component of ensuring a safe and

compliant work environment. This document provides detailed procedural guidance for the safe

disposal of RPR132595A-d3, a deuterated analog of Vitamin D3.

Compound Identification and Hazards:

RPR132595A-d3 is identified as Vitamin D3-d3.[1] It is imperative to recognize the significant

health risks associated with this compound. According to available safety data, Vitamin D3-d3

is classified with the following hazards:

Acute Toxicity: Toxic if swallowed or in contact with skin and fatal if inhaled.[1]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1]

Specific Target Organ Toxicity: Causes damage to organs through prolonged or repeated

exposure.[1]

Due to these serious hazards, RPR132595A-d3 must be managed as hazardous waste.

Standard laboratory best practices for handling potent compounds should be strictly followed,

including the use of personal protective equipment (PPE) such as safety goggles, lab coats,

and chemical-resistant gloves.[2] All handling of this compound should be conducted within a

certified chemical fume hood to prevent inhalation.
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Quantitative Hazard Data
For quick reference, the following table summarizes the key hazard classifications for Vitamin

D3-d3.

Hazard Statement GHS Code Classification

Toxic if swallowed H301 Acute toxicity, oral (Danger)

Toxic in contact with skin H311 Acute toxicity, dermal (Danger)

Fatal if inhaled H330
Acute toxicity, inhalation

(Danger)

Suspected of damaging fertility

or the unborn child
H361

Reproductive toxicity

(Warning)

Causes damage to organs

through prolonged or repeated

exposure

H372
Specific target organ toxicity,

repeated exposure (Danger)

Source: PubChem CID 117064495[1]

Experimental Protocol: Disposal of RPR132595A-d3
The following protocol outlines the step-by-step procedure for the safe disposal of

RPR132595A-d3 waste. This procedure is based on general guidelines for the disposal of

hazardous and deuterated chemical waste. Crucially, always consult your institution's

Environmental Health and Safety (EHS) department for specific disposal procedures and

requirements, as local regulations may vary.[2]

Materials:

Designated, sealed, and clearly labeled hazardous waste container.

Appropriate solvent for rinsing (e.g., ethanol or as specified in the compound's Safety Data

Sheet).

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.
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Chemical fume hood.

Procedure:

Waste Segregation:

Collect all waste materials containing RPR132595A-d3, including residual compound,

solutions, and contaminated consumables (e.g., pipette tips, weighing paper), in a

dedicated hazardous waste container.[2][3]

This waste stream must be kept separate from other chemical wastes to avoid unintended

reactions and to ensure proper disposal.[4]

Container Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "RPR132595A-d3 (Vitamin D3-d3)," and the associated hazard symbols (e.g., toxic,

health hazard).

Disposal of Empty Containers:

Empty containers that originally held RPR132595A-d3 must be decontaminated before

being discarded as regular laboratory waste.[2]

Triple-rinse the empty container with a suitable solvent.[2]

Collect the rinsate (the solvent used for rinsing) and add it to the designated hazardous

waste container for RPR132595A-d3.[2]

After triple-rinsing, deface the original label on the container and dispose of it according to

your institution's guidelines for non-hazardous laboratory glass or plastic.

Waste Storage and Collection:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area until it is collected by your institution's EHS or a licensed hazardous waste disposal

service.
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Follow all institutional guidelines for the storage of hazardous waste.

Documentation:

Maintain accurate records of the amount of RPR132595A-d3 waste generated, as

required by your institution and local regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

RPR132595A-d3.
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Caption: Disposal workflow for RPR132595A-d3 from generation to final pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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